Cas no 211637-73-9 (2-Bromo-4-isopropylbenzenethiol)

2-Bromo-4-isopropylbenzenethiol structure
211637-73-9 structure
Product Name:2-Bromo-4-isopropylbenzenethiol
CAS No:211637-73-9
MF:C9H11BrS
MW:231.152640581131
CID:4638719
PubChem ID:50998014
Update Time:2024-03-01

2-Bromo-4-isopropylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-isopropylbenzenethiol
    • MDL: MFCD12026148
    • Inchi: 1S/C9H11BrS/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
    • InChI Key: TXXSMHMOXWRZDY-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=C(C(C)C)C=C1Br

Computed Properties

  • Exact Mass: 229.97648g/mol
  • Monoisotopic Mass: 229.97648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 1Ų

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